Cas no 864655-27-6 (2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride)

• Product Name: 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride
• CAS No: 864655-27-6
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• MDL: MFCD09864394
• CID: 3161767
• PubChem ID: 46737159
• Update Time: 2025-06-12

2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl-piperidin-4-yl-amino)-ethanol dihydrochloride
• 2-(Methyl(piperidin-4-yl)amino)ethanol dihydrochloride
• 2-[Methyl(4-piperidinyl)amino]ethanol dihydrochloride
• CS-0330819
• MFCD09864394
• 2-(Methyl(piperidin-4-yl)amino)ethanoldihydrochloride
• 2-[methyl(piperidin-4-yl)amino]ethanol dihydrochloride
• 2-(Methyl(piperidin-4-yl)amino)ethan-1-ol dihydrochloride
• 2-[methyl(piperidin-4-yl)amino]ethanol;dihydrochloride
• AKOS015845014
• 2-[Methyl(piperidin-4-yl)amino]ethanol dihydrochloride, AldrichCPR
• 864655-27-6
• BS-39602
• 2-[Methyl(4-piperidinyl)amino]ethanol diHCl
• 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride

• MDL： MFCD09864394
• Inchi： 1S/C8H18N2O.2ClH/c1-10(6-7-11)8-2-4-9-5-3-8;;/h8-9,11H,2-7H2,1H3;2*1H
• InChI Key： DGPUINMSKCVTOA-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN(C)C1CCNCC1

Computed Properties

• Exact Mass: 230.0952687Da
• Monoisotopic Mass: 230.0952687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride Security Information

• Hazard Category Code： 41
• Safety Instruction： 39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride

Introduction to 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride (CAS No. 864655-27-6)

2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride, also known by its CAS number 864655-27-6, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a piperidine derivative, which has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a potential analgesic agent.

The chemical structure of 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride consists of a piperidine ring with a methyl group and an aminoethanol moiety, making it a versatile molecule for various biological interactions. The presence of the dihydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

Recent research has highlighted the potential of 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that this compound can effectively cross the blood-brain barrier, allowing it to exert its effects on central nervous system (CNS) targets. This property makes it an attractive candidate for the development of novel treatments for conditions such as Parkinson's disease, depression, and chronic pain.

In preclinical studies, 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride has demonstrated promising results in animal models. For instance, it has been shown to improve motor function in rodent models of Parkinson's disease by enhancing dopaminergic neurotransmission. Additionally, it has exhibited analgesic properties in pain models, suggesting its potential as a non-opioid pain reliever. These findings have sparked interest in further clinical investigations to explore its safety and efficacy in human subjects.

The pharmacokinetic profile of 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride is another area of active research. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to progress through clinical trials. Its oral bioavailability and plasma half-life have been characterized in preclinical models, providing valuable data for dose optimization and formulation development.

Beyond its therapeutic applications, 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride is also used as a research tool in academic and industrial laboratories. Its ability to modulate specific neurotransmitter systems makes it a valuable compound for investigating the underlying mechanisms of neurological disorders and for developing new therapeutic strategies. Researchers often use this compound to study receptor binding affinities, signal transduction pathways, and other molecular targets relevant to CNS disorders.

The synthesis of 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride involves several well-established chemical reactions, including the formation of the piperidine ring and the subsequent introduction of the aminoethanol moiety. The final step involves the conversion to the dihydrochloride salt form to enhance its solubility and stability. These synthetic methods are well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, 2-Methyl(4-piperidinyl)aminoethanol Dihydrochloride (CAS No. 864655-27-6) is a promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of treatments for various neurological disorders.